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Compound of Interest

Compound Name: 3,5-Cycloheptadien-1-one

Cat. No.: B072246 Get Quote

Technical Guide: Physicochemical Properties of
3,5-Cycloheptadien-1-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

3,5-Cycloheptadien-1-one, specifically its boiling point and density. This document is intended

to serve as a valuable resource for researchers, scientists, and professionals involved in drug

development and chemical synthesis.

Core Physical Properties
3,5-Cycloheptadien-1-one is a cyclic ketone with the molecular formula C₇H₈O.

Understanding its physical properties is fundamental for its application in research and

development, particularly in designing reaction conditions, purification procedures, and

formulation strategies.

Data Presentation
The key physical properties of 3,5-Cycloheptadien-1-one are summarized in the table below

for quick reference.
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Physical Property Value Conditions

Boiling Point 189.4 °C at 760 mmHg[1]

Density 1.008 g/cm³
Not specified, likely at standard

temperature and pressure.[1]

Molecular Weight 108.14 g/mol

CAS Number 1121-65-9

Experimental Protocols
While specific, detailed experimental protocols for the determination of the boiling point and

density of 3,5-Cycloheptadien-1-one are not extensively published, standard methodologies

for liquid organic compounds are applicable. The following sections outline generalized

procedures that can be adapted for this purpose.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a precise determination of the boiling point of a small sample of 3,5-
Cycloheptadien-1-one, the Siwoloboff method is a suitable micro-scale technique.

Methodology: Siwoloboff's Method

Sample Preparation: A small amount of 3,5-Cycloheptadien-1-one (a few drops) is placed

into a small-diameter test tube (fusion tube).

Capillary Inversion: A capillary tube, sealed at one end, is placed, open-end down, into the

liquid in the fusion tube.

Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then immersed in a heating bath (e.g., a Thiele

tube filled with mineral oil) to ensure uniform heating.

Heating: The heating bath is gently and gradually heated. As the temperature rises, the air

trapped in the capillary tube will expand and exit as a slow stream of bubbles.
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Observation: Upon further heating, the vapor of the 3,5-Cycloheptadien-1-one will enter the

capillary tube, causing a rapid and continuous stream of bubbles.

Boiling Point Determination: The heat source is then removed, and the bath is allowed to

cool slowly. The boiling point is the temperature at which the stream of bubbles ceases and

the liquid just begins to be drawn back into the capillary tube. This indicates that the vapor

pressure of the sample is equal to the atmospheric pressure.

Pressure Correction: The atmospheric pressure should be recorded at the time of the

experiment. If the atmospheric pressure is not exactly 760 mmHg, a correction to the

observed boiling point will be necessary to report the normal boiling point.

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward and accurate method for

determining the density of a liquid organic compound like 3,5-Cycloheptadien-1-one involves

the use of a pycnometer or a volumetric flask.

Methodology: Using a Volumetric Flask

Mass of the Empty Flask: A clean and dry volumetric flask of a known volume (e.g., 10 mL or

25 mL) is accurately weighed on an analytical balance.

Mass of the Flask with the Sample: The volumetric flask is carefully filled with 3,5-
Cycloheptadien-1-one up to the calibration mark. The flask is then reweighed.

Mass of the Sample: The mass of the 3,5-Cycloheptadien-1-one is determined by

subtracting the mass of the empty flask from the mass of the flask filled with the sample.

Density Calculation: The density is calculated by dividing the mass of the sample by the

known volume of the flask. It is crucial to perform this measurement at a constant and

recorded temperature, as density is temperature-dependent.

Logical Relationships and Workflows
While specific signaling pathways for 3,5-Cycloheptadien-1-one are not well-documented, a

generalized experimental workflow for the synthesis of a related compound, a cycloheptatriene,
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can provide a logical framework for researchers working with similar seven-membered ring

structures. The following diagram illustrates a conceptual workflow for a rhodium-catalyzed ring

expansion reaction, a common method for synthesizing such compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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